![molecular formula C7H8ClNO B037218 2-Chloro-4-methoxy-6-methylpyridine CAS No. 1227578-45-1](/img/structure/B37218.png)
2-Chloro-4-methoxy-6-methylpyridine
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Overview
Description
“2-Chloro-4-methoxy-6-methylpyridine” is a chemical compound with the CAS Number: 1227578-45-1 . It has a molecular weight of 157.6 and its IUPAC name is 2-chloro-4-methoxy-6-methylpyridine . It is a solid at room temperature .
Molecular Structure Analysis
The InChI code for “2-Chloro-4-methoxy-6-methylpyridine” is 1S/C7H8ClNO/c1-5-3-6 (10-2)4-7 (8)9-5/h3-4H,1-2H3 . This code provides a specific description of the molecule’s structure.
Physical And Chemical Properties Analysis
“2-Chloro-4-methoxy-6-methylpyridine” is a solid at room temperature . It should be stored in a dry environment at 2-8°C .
Scientific Research Applications
Chemical Synthesis
“2-Chloro-4-methoxy-6-methylpyridine” is used in the field of chemical synthesis . It is a key component in the synthesis of various complex organic compounds due to its unique structure and reactivity .
Spectroscopic Analysis
This compound has been used for experimental FTIR and FT-Raman spectroscopic analyses . These techniques allow researchers to study the vibrational and rotational modes of molecules, providing valuable insights into their structure and behavior .
Conformational Studies
“2-Chloro-4-methoxy-6-methylpyridine” is also used in conformational studies . These studies help in understanding the different shapes that a molecule can adopt due to the rotation around its single bonds .
Microbial Methane Oxidation Research
In the field of environmental science, this compound has been used in research related to microbial methane oxidation . Specifically, it was used to inhibit methane oxidation in microcosms to study the effect on microbial communities .
Material Science
In material science, “2-Chloro-4-methoxy-6-methylpyridine” can be used in the development of new materials with desired properties. Its unique structure and reactivity make it a valuable tool in the synthesis of novel materials .
Safety and Hazards
The compound is labeled with the GHS07 pictogram . The hazard statements associated with it are H302-H315-H319-H335 , indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements are P261-P305+P351+P338 , suggesting to avoid breathing dust/fume/gas/mist/vapors/spray, and if in eyes, rinse cautiously with water for several minutes .
Mechanism of Action
Target of Action
It’s worth noting that certain pyridine derivatives have been found to inhibit methane monooxygenase, a key enzyme of aerobic methane oxidation .
Mode of Action
It’s known that pyridine derivatives can interact with their targets, leading to changes in the target’s function
Biochemical Pathways
Given that certain pyridine derivatives can inhibit methane monooxygenase, it’s plausible that 2-chloro-4-methoxy-6-methylpyridine may impact pathways related to methane oxidation .
Result of Action
It’s known that certain pyridine derivatives can inhibit the activity of methane monooxygenase, potentially impacting methane oxidation processes .
properties
IUPAC Name |
2-chloro-4-methoxy-6-methylpyridine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClNO/c1-5-3-6(10-2)4-7(8)9-5/h3-4H,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKICKGNFHKNNGD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=N1)Cl)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20600804 |
Source
|
Record name | 2-Chloro-4-methoxy-6-methylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20600804 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.60 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-4-methoxy-6-methylpyridine | |
CAS RN |
1227578-45-1 |
Source
|
Record name | 2-Chloro-4-methoxy-6-methylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20600804 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloro-4-methoxy-6-methylpyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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